Cas no 70696-37-6 ((5-Chlorothiophen-2-ylmethyl)-methyl-amine)

• Product Name: (5-Chlorothiophen-2-ylmethyl)-methyl-amine
• CAS No: 70696-37-6
• MF: C₆H₈ClNS
• MW: 161.652419090271
• MDL: MFCD06373943
• CID: 1746240
• PubChem ID: 2564750
• Update Time: 2025-09-23

(5-Chlorothiophen-2-ylmethyl)-methyl-amine Chemical and Physical Properties

Names and Identifiers

• (5-chlorothiophen-2-yl)-N-methylmethanaminium
• 1-(5-chlorothiophen-2-yl)-N-methylmethanamine
• N-[(5-CHLOROTHIEN-2-YL)METHYL]-N-METHYLAMINE
• SCHEMBL4086195
• CS-0223920
• EN300-11705
• MFCD06373943
• DTXSID30368943
• AKOS000199968
• Z57057714
• (5-Chlorothiophen-2-ylmethyl)-methyl-amine
• [(5-chlorothiophen-2-yl)methyl](methyl)amine
• N-[(5-CHLOROTHIOPHEN-2-YL)METHYL]-N-METHYLAMINE
• 70696-37-6

• MDL： MFCD06373943
• Inchi： 1S/C6H8ClNS/c1-8-4-5-2-3-6(7)9-5/h2-3,8H,4H2,1H3
• InChI Key： FSFSUSWOXAUPJW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CNC)S1

Computed Properties

• Exact Mass: 162.01457
• Monoisotopic Mass: 161.0065981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Melting Point: 124-126 °C
• Boiling Point: 199.0±25.0 °C at 760 mmHg
• Flash Point: 177.7±27.9 °C
• PSA: 16.61

(5-Chlorothiophen-2-ylmethyl)-methyl-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on (5-Chlorothiophen-2-ylmethyl)-methyl-amine

Comprehensive Overview of (5-Chlorothiophen-2-ylmethyl)-methyl-amine (CAS No. 70696-37-6)

(5-Chlorothiophen-2-ylmethyl)-methyl-amine (CAS No. 70696-37-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its thiophene backbone and chloro substituent, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural versatility and bioactive properties, which make it a valuable intermediate in synthetic chemistry.

The 5-Chlorothiophen-2-ylmethyl moiety is a key feature of this compound, contributing to its unique electronic and steric properties. This structural element is often explored in the development of heterocyclic compounds, which are pivotal in designing new therapeutic agents. The presence of the methylamine group further enhances its reactivity, enabling diverse chemical transformations. Recent studies highlight its role in central nervous system (CNS) drug development, aligning with the growing demand for innovative neuropharmacological solutions.

In the context of green chemistry and sustainable synthesis, (5-Chlorothiophen-2-ylmethyl)-methyl-amine is often discussed for its potential to reduce environmental impact. Researchers are investigating catalyst-free reactions and microwave-assisted synthesis methods to optimize its production. These advancements address the increasing focus on eco-friendly chemical processes, a topic frequently searched by professionals in the field.

The compound’s CAS number 70696-37-6 serves as a critical identifier in regulatory and safety documentation. Laboratories and manufacturers prioritize accurate CAS registration to ensure compliance with global chemical databases. This emphasis on regulatory transparency aligns with industry trends toward standardized chemical labeling, a recurring theme in academic and industrial forums.

From a commercial perspective, (5-Chlorothiophen-2-ylmethyl)-methyl-amine is often sourced for custom synthesis and contract research. Its demand is driven by the pharmaceutical sector’s need for high-purity intermediates. Suppliers frequently highlight its batch consistency and scalability, addressing common queries from procurement specialists. The compound’s stability under controlled storage conditions further enhances its appeal for long-term research projects.

Emerging applications of 70696-37-6 include its use in polymeric materials and electronic coatings. The thiophene ring’s conjugated system makes it suitable for organic semiconductors, a hot topic in material science research. This interdisciplinary relevance underscores the compound’s versatility beyond traditional chemical synthesis.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize (5-Chlorothiophen-2-ylmethyl)-methyl-amine. These methods ensure structural integrity and purity assessment, critical for research reproducibility. Discussions around analytical validation and quality control protocols are prevalent in scientific literature, reflecting the compound’s rigorous standardization requirements.

In summary, (5-Chlorothiophen-2-ylmethyl)-methyl-amine (CAS No. 70696-37-6) is a multifaceted compound with broad scientific and industrial relevance. Its applications span pharmaceutical intermediates, material science, and sustainable chemistry, making it a subject of ongoing innovation. As research evolves, this compound is poised to remain a focal point in advanced chemical synthesis and applied research.